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Compound of Interest

Compound Name: Ethyl trans-4-octenoate

CAS No.: 78989-37-4

Cat. No.: B1233529

Get Quote

Category: Chemical Ecology / Insect Behavior / Pest Monitoring Target Compound: Ethyl
trans-4-octenoate (CAS: 78989-37-4) Primary Application: Kairomone Lure Development for

Frugivorous Insects (Tephritidae, Nitidulidae, Drosophilidae)[1]

Executive Summary
Ethyl trans-4-octenoate is a volatile ester characterized by a distinct fruity, pineapple-like

aroma.[1] While often overshadowed by more common fermentation volatiles (e.g., ethyl

acetate), it acts as a specific biomarker for late-stage fruit ripening and yeast fermentation

(Saccharomyces spp.).[1] In chemical ecology, this compound serves primarily as a kairomone

—a chemical cue emitted by a food source (host plant or microbial community) that attracts

foraging insects.

This guide provides a standardized workflow to validate Ethyl trans-4-octenoate as an

attractant for pests such as the Oriental Fruit Fly (Bactrocera dorsalis), Mediterranean Fruit Fly

(Ceratitis capitata), and sap beetles.[1] The protocols below transition from chemical

verification to electrophysiological screening and field deployment.
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Chemical Profile & Sourcing
Before biological testing, the purity and isomeric composition of the compound must be

verified. Commercial "fruity" esters often contain isomeric mixtures (cis/trans) that can alter

biological activity.

Parameter Specification

IUPAC Name Ethyl (E)-oct-4-enoate

CAS Number 78989-37-4

Molecular Formula C₁₀H₁₈O₂

MW 170.25 g/mol

Odor Threshold Low (ppb range); Pineapple/Pear notes

Natural Occurrence
Ficus spp.[1] (figs), Mango volatiles,

Saccharomyces fermentation

Isomeric Purity
Critical: Ensure >95% trans (E) isomer for

specific assays.

Protocol 1: Chemical Verification (GC-MS)
Objective: Confirm the retention index and mass spectral fingerprint of Ethyl trans-4-
octenoate to distinguish it from its cis-isomer or saturated analogs (ethyl octanoate).

Materials
Instrument: GC-MS (e.g., Agilent 7890/5977).[1]

Columns:

Polar: DB-Wax or VF-WAXms (Preferred for ester separation).[1]

Non-Polar: DB-5ms (For retention index confirmation).[1]

Standard: Synthetic Ethyl trans-4-octenoate (>98% purity).[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2875370.htm
https://www.benchchem.com/product/b1233529/docs?utm_src=pdf-body#application-note-ethyl-trans-4-octenoate-as-a-potential-insect-semiochemical
https://www.benchchem.com/product/b1233529/docs?utm_src=pdf-body#application-note-ethyl-trans-4-octenoate-as-a-potential-insect-semiochemical
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2875370.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2875370.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2875370.htm
https://www.benchchem.com/product/b1233529/docs?utm_src=pdf-body#application-note-ethyl-trans-4-octenoate-as-a-potential-insect-semiochemical
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2875370.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Steps
Sample Preparation: Dilute 1 µL of standard in 1 mL Hexane (HPLC grade).

GC Parameters:

Inlet: 250°C, Splitless mode (1 min).

Carrier Gas: Helium at 1.2 mL/min.[2]

Oven Program: 40°C (2 min)

5°C/min

240°C (5 min).

Identification Criteria:

Retention Index (RI): Calculate Kovats Index using C8-C20 alkane ladder.[1]

Target RI (Wax): ~1510–1520.

Target RI (DB-5): ~1190–1210.

Mass Spectrum: Look for diagnostic ions m/z 69 (base peak, hydrocarbon chain fragment)

and m/z 127 (loss of propyl group). The molecular ion (m/z 170) is often weak.

Technical Insight: The trans isomer typically elutes slightly earlier than the cis isomer on polar

wax columns. Co-injection with a cis/trans mix is recommended to establish separation

resolution.

Protocol 2: Electrophysiological Screening (GC-
EAD)
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Objective: Determine if the insect's antennae possess specific olfactory receptors for Ethyl
trans-4-octenoate.[1] This distinguishes a "smell" from a "behaviorally active signal."

Experimental Setup
Subject:Bactrocera dorsalis or Drosophila suzukii (Starved 24h, 5–10 days old).

Equipment: GC coupled with Electroantennographic Detector (Syntech or IDAC).

Workflow Diagram (DOT)
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Detection
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(10x Gain) EAD Response

Click to download full resolution via product page

Caption: Dual-channel detection workflow. The effluent is split between the FID (chemical

confirmation) and the insect antenna. Synchronous peaks indicate biological activity.[1]

Critical Steps
Preparation: Excise the insect head or antenna.[3] Mount between two glass capillary

electrodes filled with Ringer’s solution (Ag/AgCl wire interface).

Stimulus Delivery: Inject the standard. As the compound elutes from the GC, it flows over the

antenna in a humidified air stream (300 mL/min).

Validation: A depolarization (negative deflection) >2x the noise level at the exact retention

time of Ethyl trans-4-octenoate confirms antennal detection.[1]
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Protocol 3: Behavioral Bioassay (Y-Tube
Olfactometer)
Objective: Confirm if the antennal response translates to behavioral attraction (positive

chemotaxis).[1]

Materials
Olfactometer: Glass Y-tube (Stem: 20cm, Arms: 15cm).[1]

Airflow: 0.2–0.4 L/min (Clean, charcoal-filtered air).[1]

Lure: 10 µg of Ethyl trans-4-octenoate on filter paper vs. Solvent Control (Hexane).

Protocol
Acclimatization: Place insects in the testing room (25°C, 60% RH) for 1 hour.

Loading: Place the treatment (Lure) in one arm and control in the other. Allow solvent to

evaporate for 30s before insertion.

Release: Introduce a single insect at the base of the Y-tube.

Scoring:

Choice: Insect passes the "decision line" (3cm into an arm) and stays for >15s.

No Choice: Insect remains in the stem for 5 mins.

Replication: N=30 insects per dose. Rotate arms every 5 insects to rule out directional bias.

Analysis: Use a Chi-square test (

) to determine significance from a 50:50 distribution.

Protocol 4: Field Lure Formulation
Objective: Create a slow-release dispenser for field trapping trials.
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Mechanism: Ethyl trans-4-octenoate is highly volatile.[1] Direct application to cotton wicks

results in rapid depletion (<24h). A membrane or rubber matrix is required for sustained

release.

Formulation Table
Component Function Quantity (per lure)

Ethyl trans-4-octenoate Active Kairomone 50 mg

Ethanol Diluent/Synergist 100 µL

BHT (Butylated

hydroxytoluene)
Antioxidant 1 mg

Dispenser Matrix Red Rubber Septa 1 unit

Loading Procedure
Dissolve the ester and BHT in ethanol.

Pipette the solution into the cup of the rubber septum.

Allow to absorb at room temperature for 4 hours.

Store at -20°C until deployment.

Field Deployment Logic
Trap Type: McPhail Trap or Yellow Sticky Card.

Placement: Canopy height (1.5 – 2.0m), on the upwind side of the orchard.

Synergy Test: Test the ester alone AND in combination with Ammonium Acetate (protein cue)

to check for synergistic effects, which are common in fruit fly lures.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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